Cas no 2219-82-1 (6-tert-Butyl-o-cresol)

• Product Name: 6-tert-Butyl-o-cresol
• CAS No: 2219-82-1
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD00002239
• CID: 42639
• PubChem ID: 16678
• Update Time: 2026-05-14

6-tert-Butyl-o-cresol Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-6-methylphenol
• 6-tert-butyl-o-cresol
• Butylmethylphenol
• 2-tert-Butyl-6-methyl-phenol
• 2-tert-Butyl-6-methylphenol
• 2-tert-Butyl-6-methylphenolneat
• 6-tert-Butyl-2-methylphenol
• 2-(1,1-dimethylethyl)-6-methylphenol
• 2-methyl-6-tert-butyl-phenol
• 2-Thiopheneacetic acid
• o-Cresol,6-tert-butyl
• o-tert-Butyl-o-cresol
• Phenol,2-(1,1-dimethylethyl)-6-methyl
• 6-tert-Butyl-o-methylphenol
• 6-tert-Butyl-2-cresol
• 2-Methyl-6-tert-butylphenol
• Phenol, 2-(1,1-dimethylethyl)-6-methyl-
• o-Cresol, 6-tert-butyl-
• Phenol, 2-tert-butyl-6-methyl-
• LT9E3VZD1C
• NSC78461
• t-butylhydroxytoluene
• 6-t-butyl-o-cresol
• 2-methyl
• 6-tert-Butyl-o-cresol

• MDL： MFCD00002239
• Inchi： 1S/C11H16O/c1-8-6-5-7-9(10(8)12)11(2,3)4/h5-7,12H,1-4H3
• InChI Key： BKZXZGWHTRCFPX-UHFFFAOYSA-N
• SMILES： O([H])C1=C(C([H])([H])[H])C([H])=C([H])C([H])=C1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1862362

Computed Properties

• Exact Mass: 164.12000
• Monoisotopic Mass: 164.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.967 g/mL at 25 °C(lit.)
• Melting Point: 24-27 °C (lit.)
• Boiling Point: 230 °C(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.519(lit.)
• PSA: 20.23000
• LogP: 2.99810
• Solubility: Insoluble in water

6-tert-Butyl-o-cresol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2430 8/PG 1
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S28-S36/37/39-S45
• RTECS：SK1578200
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34; R37
• Packing Group：III
• Hazard Level：8
• Storage Condition：Keep it tightly closed. Store in a cool, dry place.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons